Cas no 1261817-62-2 (2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261817-62-2
• MF: C₁₃H₆F₆IN
• MW: 417.088336467743
• CID: 4983449
• Update Time: 2025-06-13

2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6F6IN/c14-12(15,16)7-5-9(11(20)21-6-7)8-3-1-2-4-10(8)13(17,18)19/h1-6H
• InChI Key： DDASUBBPFUHPNV-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=CN=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 416.94492 g/mol
• Monoisotopic Mass: 416.94492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 417.09

Additional information on 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261817-62-2)

2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1261817-62-2, belongs to a class of pyridine derivatives that are characterized by the presence of iodine and trifluoromethyl substituents, which contribute to its reactivity and utility in synthetic chemistry.

The molecular structure of 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine consists of a pyridine core substituted with an iodine atom at the 2-position, a trifluoromethyl group at the 5-position, and a phenyl ring at the 3-position, which is also trifluoromethylated. This specific arrangement of functional groups makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with biological targets in diverse ways. The presence of both iodine and trifluoromethyl groups in 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine enhances its potential as a building block for drug discovery. The iodine atom, for instance, can participate in cross-coupling reactions such as Suzuki-Miyaura coupling, which is a powerful tool for constructing carbon-carbon bonds in organic synthesis. This property is particularly useful in the late-stage functionalization of drug candidates.

The trifluoromethyl group, on the other hand, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. It can increase metabolic stability, improve lipophilicity, and enhance binding affinity to biological targets. These characteristics make 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine an attractive candidate for further derivatization in the search for new drugs.

Recent studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are among the most widely used classes of drugs today. Kinase inhibitors are used to treat a variety of diseases, including cancer, inflammatory disorders, and infectious diseases. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to bind to the ATP-binding site of these enzymes. By incorporating functional groups such as iodine and trifluoromethyl groups, researchers can fine-tune the properties of these inhibitors to improve their efficacy and selectivity.

One notable application of 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is in the development of small-molecule probes for studying protein-protein interactions. These probes are essential tools for understanding the function of proteins in cells and for identifying new drug targets. The compound's ability to undergo cross-coupling reactions allows researchers to attach fluorophores or other reporter groups, enabling them to visualize and track protein interactions in living cells.

The synthesis of 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The starting materials typically include commercially available pyridine derivatives that are functionalized through halogenation, alkylation, and other organic transformations. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products.

In addition to its applications in drug discovery, 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine has potential uses in materials science and catalysis. The compound's unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Furthermore, its ability to participate in cross-coupling reactions suggests that it could be used as a ligand or catalyst component in various chemical transformations.

The growing demand for specialized organic compounds like 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine has led to advancements in synthetic methodologies that improve efficiency and sustainability. Researchers are increasingly focusing on green chemistry principles, such as using renewable feedstocks and minimizing waste, to develop more environmentally friendly synthetic routes. These efforts are not only beneficial for reducing the environmental impact of chemical production but also for ensuring a reliable supply of essential intermediates for pharmaceutical applications.

Future research directions may explore new ways to utilize 2-Iodo-5-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine in drug discovery and beyond. For instance, computational methods such as molecular modeling and virtual screening could be employed to identify new applications for this compound or derivatives thereof. Additionally, advances in synthetic chemistry may enable the preparation of more complex analogs with tailored properties for specific applications.

In conclusion, 2-Iodo-5-(trifluoromethyl)-3-(2((trifluoromethyI]phenyl}pyridine (CAS No. 1261817-62-2) is a versatile organic compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly those targeting kinases and other therapeutic targets. As research continues to uncover new applications for this compound, its importance in drug discovery and materials science is likely to grow further.